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Compound of Interest

Compound Name:
4-Methylthiophen-3-amine

hydrochloride

CAS No.: 24030-00-0

Cat. No.: B1352354

Get Quote

An In-depth Technical Guide to a Key Pharmaceutical Intermediate: (2-Amino-5-bromophenyl)

(pyridin-2-yl)methanone

Disclaimer: Initial searches for CAS number 24030-00-0 yielded information for multiple

chemical entities, most prominently 4-methylthiophen-3-amine hydrochloride. However, to

provide a comprehensive and in-depth technical guide as requested for a scientific audience,

this document focuses on the closely related and extensively documented pharmaceutical

intermediate, (2-Amino-5-bromophenyl)(pyridin-2-yl)methanone, which has the CAS number

1563-56-0. This compound is a critical precursor in the synthesis of several noteworthy

pharmaceuticals.

Introduction
(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone, also known as 2-(2-Amino-5-

bromobenzoyl)pyridine or ABBP, is a pivotal chemical intermediate in the pharmaceutical

industry.[1] Its molecular architecture, which features a substituted benzoylpyridine core,

renders it a versatile building block for the synthesis of various active pharmaceutical

ingredients (APIs).[1] This guide offers a comprehensive overview of its chemical properties,
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synthesis, and significant applications, with a particular focus on its instrumental role in the

development of benzodiazepine drugs.[1]

Physicochemical Data
A summary of the key chemical and physical properties of (2-Amino-5-bromophenyl)(pyridin-2-

yl)methanone is presented below.

Property Value Source(s)

CAS Number 1563-56-0 [1][2]

IUPAC Name
(2-amino-5-bromophenyl)-

pyridin-2-ylmethanone
[2]

Synonyms
2-(2-Amino-5-

bromobenzoyl)pyridine, ABBP
[1][2]

Molecular Formula C₁₂H₉BrN₂O [1][2]

Molecular Weight 277.12 g/mol [1][2]

Appearance Yellow solid [1][3]

Melting Point 98-100 °C [1][3]

Boiling Point 451 °C [1][3]

Flash Point 227 °C [1][3]

Density 1.546 g/cm³ [1][3]

Solubility
DMSO (Slightly), Methanol

(Sparingly)
[1]

pKa (Predicted) 2.66 ± 0.10 [1]

Synthesis and Mechanism
The synthesis of (2-Amino-5-bromophenyl)(pyridin-2-yl)methanone is a critical process for its

application in the pharmaceutical sector. A prevalent laboratory-scale synthesis involves the

reaction of 2-bromopyridine with 2-amino-5-bromobenzoic acid.[1][3] This reaction is often
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facilitated by the use of a strong base like n-butyllithium in an appropriate solvent such as

tetrahydrofuran at low temperatures.[3]

Generalized Synthesis Protocol:
In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), a mixture of 2.5 M

n-butyllithium in hexane and anhydrous ethyl ether is cooled to -40 °C.[1]

2-bromopyridine is added dropwise to the cooled solution, and the mixture is stirred at -40 °C

for 1 hour.[1]

A solution of 2-amino-5-bromobenzoic acid in anhydrous THF is then added dropwise to the

reaction mixture.[1]

The reaction system is allowed to slowly warm to 0 °C and is stirred at this temperature for

an additional 2 hours.[1]

The reaction is quenched by the addition of 3N hydrochloric acid.[1]

The aqueous and organic layers are separated for further purification.[1]
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Reagents & Conditions

2-Bromopyridine

Reaction Under Inert Atmosphere

2-Amino-5-bromobenzoic Acid n-Butyllithium in Hexane/Ether Anhydrous THF Low Temperature (-40°C to 0°C)

Acidic Workup & Extraction

(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone

(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone
(CAS: 1563-56-0)

Bromazepam

Precursor for

Remimazolam

Precursor for

Erlotinib

Used in synthesis of

Click to download full resolution via product page

Role as a key intermediate in the synthesis of various pharmaceuticals.

Analytical Methods
The analysis of (2-Amino-5-bromophenyl)(pyridin-2-yl)methanone can be performed using

reverse-phase high-performance liquid chromatography (RP-HPLC). [4]A typical method

involves a mobile phase consisting of acetonitrile, water, and an acid modifier like phosphoric

acid or formic acid for mass spectrometry compatibility. [4]This method is scalable and can be

adapted for preparative separation to isolate impurities. [4]
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Safety and Handling
(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone is considered a hazardous substance. [5]It is

harmful if swallowed, causes skin irritation, and serious eye irritation. [6]When handling this

compound, it is crucial to wear appropriate personal protective equipment, including impervious

gloves and safety glasses, and to work in a well-ventilated area. [6]All personal contact,

including inhalation of dust, should be avoided. [5]

Conclusion
(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone is a well-characterized compound with

established chemical properties and synthetic routes. [1]Its role as a crucial intermediate in the

synthesis of commercially significant pharmaceuticals underscores its importance in medicinal

chemistry and drug development. [3][7]The information and protocols provided in this guide are

intended to support researchers and drug development professionals in their work with this

versatile molecule. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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